![molecular formula C5H3F5 B060702 Vinylpentafluorocyclopropane CAS No. 168087-02-3](/img/structure/B60702.png)
Vinylpentafluorocyclopropane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Vinylpentafluorocyclopropane, also known as VPFC, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is a highly reactive and stable compound that can be synthesized using various methods. In
Scientific Research Applications
Vinylpentafluorocyclopropane has been studied for its potential applications in various areas of scientific research, including organic synthesis, materials science, and medicinal chemistry. It has been used as a building block for the synthesis of complex organic molecules and as a precursor for the preparation of functional materials. In medicinal chemistry, this compound has been investigated for its potential use as a drug delivery system and as a tool for studying biological systems.
Mechanism of Action
The mechanism of action of Vinylpentafluorocyclopropane is not fully understood. However, it is known to be a highly reactive compound that can undergo various chemical reactions, including cycloaddition and polymerization. These reactions can lead to the formation of complex organic molecules and functional materials.
Biochemical and Physiological Effects:
This compound has been studied for its biochemical and physiological effects. It has been shown to have low toxicity and is not mutagenic or carcinogenic. However, its effects on living organisms are not fully understood, and further research is needed to determine its potential applications in medicine and biology.
Advantages and Limitations for Lab Experiments
Vinylpentafluorocyclopropane has several advantages for lab experiments, including its high reactivity, stability, and ease of synthesis. However, it also has some limitations, including its high cost and limited availability.
Future Directions
There are several future directions for research on Vinylpentafluorocyclopropane. One area of interest is its potential use in drug delivery systems. Another area of interest is its use as a tool for studying biological systems. Additionally, further research is needed to fully understand its mechanism of action and its potential applications in materials science and organic synthesis.
Conclusion:
In conclusion, this compound is a highly reactive and stable compound that has gained significant attention in scientific research due to its unique properties and potential applications. Its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications in medicine, biology, and materials science.
properties
CAS RN |
168087-02-3 |
---|---|
Molecular Formula |
C5H3F5 |
Molecular Weight |
158.07 g/mol |
IUPAC Name |
1-ethenyl-1,2,2,3,3-pentafluorocyclopropane |
InChI |
InChI=1S/C5H3F5/c1-2-3(6)4(7,8)5(3,9)10/h2H,1H2 |
InChI Key |
QWLSILOFSSSNFY-UHFFFAOYSA-N |
SMILES |
C=CC1(C(C1(F)F)(F)F)F |
Canonical SMILES |
C=CC1(C(C1(F)F)(F)F)F |
synonyms |
Cyclopropane, ethenylpentafluoro- (9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.